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Compound of Interest

[Dimethyl(oxo)-lambda6-
Compound Name:
sulfanylidene]thiourea

CAS No.: 2172288-15-0

Cat. No.: B2982452

Get Quote

Introduction & Mechanistic Rationale

The [Dimethyl(oxo)-

-sulfanylidene] group (commonly referred to as a sulfoximine) is a mono-aza analog of a
sulfone. In peptide engineering, this moiety is increasingly valued as a "chemical chameleon"
due to its unique physicochemical properties:

o Bioisosterism: It acts as a stable transition-state mimetic for tetrahedral intermediates.
¢ Solubility: The polar

center significantly enhances aqueous solubility compared to corresponding sulfonamides or
ureas.

+ Hydrogen Bonding: The sulfoximine nitrogen and oxygen atoms serve as versatile hydrogen
bond acceptors/donors, influencing secondary structure and binding affinity.
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This protocol focuses on the thiourea linkage of this group (

). The thiourea bridge provides a rigid, planar geometry and dual hydrogen-bond donor
capability, often used to lock peptide conformations or act as an anion-binding motif.

Chemical Identity[1]

o |[UPAC Name of Moiety: [Dimethyl(oxo)-
-sulfanylidene]amino
» Target Linkage:
-[(Dimethyl(oxo)-
-sulfanylidene)carbamothioyl]-peptide
o Key Reagent:
-Isothiocyanato-S,S-dimethylsulfoximine (generated in situ or pre-synthesized).
Reaction Conditions & Critical Parameters
The modification relies on the nucleophilic addition of a peptide amine (N-terminus or Lysine

-amino group) to the electrophilic isothiocyanate-activated sulfoximine.

Summary of Conditions
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Parameter

Standard Condition

Optimization for
Hydrophobic Peptides

Solvent

DCM or DMF (Anhydrous)

DMSO / NMP

Stoichiometry

1.0 : 1.2 (Peptide : Reagent)

1.0 : 2.0 (Peptide : Reagent)

DIPEA or Et
Base DBU (0.5 equiv) + DIPEA
N (2.0-3.0 equiv)
0°C 23 °C
Temperature
23°C 40 °C
Time 2 —12 Hours 12 — 24 Hours
Inert ( Inert (
Atmosphere
or Ar) or Ar)

Reagent Stability Note

The

-isothiocyanato-S,S-dimethylsulfoximine intermediate is moderately sensitive to hydrolysis.

Ensure all solvents are anhydrous. If the reagent is prepared in situ, use it immediately.

Experimental Protocols
Phase A: Preparation of the Activated Reagent

Note: If the specific isothiocyanate is not commercially available, it must be synthesized from

S,S-dimethylsulfoximine.

Reagents:

¢ -Dimethylsulfoximine (Free sulfoximine)

e Thiophosgene (

) or 1,1'-Thiocarbonyldiimidazole (TCDI)
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e Dichloromethane (DCM)

e Saturated aqueous

Protocol (Thiophosgene Method):

Dissolve

-dimethylsulfoximine (1.0 mmol) in DCM (5 mL) and cool to 0 °C.

e Add saturated aqueous

(5 mL) and stir vigorously (biphasic system).

e Slowly add Thiophosgene (1.1 mmol) dropwise over 10 minutes.
o Stir at 0 °C for 30 minutes, then warm to Room Temperature (RT) for 1 hour.
o Separate the organic layer, extract aqueous layer with DCM (
).
e Dry combined organics over

, filter, and concentrate in vacuo.

e Result:

-Isothiocyanato-S,S-dimethylsulfoximine (Use immediately for coupling).

Phase B: Peptide Conjugation (Lysine/N-Terminus)

Target: Modification of a resin-bound peptide (Solid Phase) or free peptide (Solution Phase).[1]
Solid phase is recommended to prevent over-reaction.

Protocol (Solid Phase):

o Swelling: Swell the peptidyl-resin (0.1 mmol scale, free amine) in DMF for 20 min.
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o Base Addition: Drain DMF. Add a solution of DIPEA (0.3 mmol, 3 equiv) in anhydrous DMF (2
mL).

e Coupling: Add the

-Isothiocyanato-S,S-dimethylsulfoximine (0.2 mmol, 2 equiv) dissolved in DMF (1 mL).

e Incubation: Agitate at RT for 4—6 hours. Monitor by Kaiser test (ninhydrin) — reaction is
complete when the resin turns from blue to colorless.

e Washing: Drain and wash resin with DMF (
), DCM (
), and
(
).

» Cleavage: Cleave peptide from resin using standard TFA/Scavenger cocktails (e.g.,
TFA:TIPS:H20 95:2.5:2.5). The sulfoximine-thiourea linkage is stable to standard TFA
cleavage conditions.

Protocol (Solution Phase):

Dissolve peptide (1.0 equiv) in anhydrous DMF or DMSO.
o Add DIPEA (2.0 equiv) to ensure the amine is deprotonated.
e Add

-Isothiocyanato-S,S-dimethylsulfoximine (1.2 equiv).

e Stir at RT for 12 hours.
e Quenching: Add water (10 equiv) to hydrolyze excess isothiocyanate.

 Purification: Direct injection onto Prep-HPLC (C18 column, Acetonitrile/Water + 0.1% TFA
gradient).
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Reaction Pathway Visualization

The following diagram illustrates the convergent synthesis of the sulfoximine-thiourea

conjugate.
S,S-Dimethyl Biohasi
L iphasic

;ulfclmm;]r_\le DCM/NaHCO3

Oz N-Isothiocyanato-
sulfoximine Coupling
Electrophile \

Thiophosgene / ( ) [Dimethyl(oxo)-A6-

(Activation) D'P:TA-EMF sulfanylidene]thiourea
Peptide-NH2 ___ ——*——» Conjugate

(Lys/N-Term)

Click to download full resolution via product page

Caption: Convergent synthesis pathway for the generation of Sulfoximine-Thiourea peptide
conjugates via an isothiocyanate intermediate.

Troubleshooting & Optimization

Observation Probable Cause Corrective Action

Increase temperature to 40°C;
Low Conversion Steric hindrance at N-terminus use microwave irradiation
(50°C, 15 min).

Ensure anhydrous DMF/DCM,;

Side Reactions Hydrolysis of Isothiocyanate
use fresh reagents.
- ) ) Add chaotropic salts (LiCl) or
Solubility Issues Peptide aggregation
use NMP as solvent.
Avoid high pH (>9.0) during
Unstable Linkage Edman-type degradation workup; the thiourea is stable
at acidic pH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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